Cas no 144899-95-6 (methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 144899-95-6
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• MDL: MFCD02091511
• CID: 102032
• PubChem ID: 2759752
• Update Time: 2025-10-29

methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3-amino-4-fluoro-, methyl ester
• methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate
• Methyl3-amino-4-fluorobenzo-[b]thiophene-2-carboxylate
• 3-AMINO-4-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• BUTTPARK 30\09-01
• FS-1682
• AKOS005740283
• 144899-95-6
• SCHEMBL2748825
• MFCD02091511
• Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate
• EN300-186706
• Z1509532574
• DTXSID00374899
• Benzo[b]thiophene-2-carboxylic acid, 3-amino-4-fluoro-, methyl ester
• Methyl 3-amino-4-fluorobenzo-[b]thiophene-2-carboxylate

• MDL： MFCD02091511
• Inchi： 1S/C10H8FNO2S/c1-14-10(13)9-8(12)7-5(11)3-2-4-6(7)15-9/h2-4H,12H2,1H3
• InChI Key： WOWVQQVKSSAEDP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C(=CC=CC1=2)F)N

Computed Properties

• Exact Mass: 225.02600
• Monoisotopic Mass: 225.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 78-82°C
• Boiling Point: 366.5±37.0 °C at 760 mmHg
• Flash Point: 175.4±26.5 °C
• PSA: 80.56000
• LogP: 2.99040
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate

Methyl 3-Amino-4-Fluoro-1-Benzothiophene-2-Carboxylate (CAS No. 144899-95-6): An Overview of Its Properties and Applications

Methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 144899-95-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MAFB, is a fluorinated derivative of benzothiophene carboxylate, which has garnered attention due to its unique structural features and biological activities.

The chemical structure of methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate consists of a benzothiophene core with a fluoro substituent at the 4-position and an amino group at the 3-position, attached to a carboxylate ester. The presence of the fluoro group imparts unique electronic and steric properties, making this compound an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The introduction of a fluoro substituent can enhance the lipophilicity, metabolic stability, and binding affinity of a molecule, which are crucial factors in drug design. In the case of methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate, these properties have been leveraged to explore its potential as a lead compound for various therapeutic targets.

One of the key areas of research involving methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate is its application in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating specific receptors and signaling pathways involved in neurodegeneration. For instance, it has been reported to inhibit the activity of certain enzymes that contribute to neuronal damage, thereby offering potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively target cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of certain kinases that are overexpressed in various types of cancer, leading to reduced tumor growth and enhanced apoptosis.

The pharmacokinetic profile of methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Furthermore, its low toxicity profile and high selectivity towards target receptors make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate in various disease models. Preliminary results have been promising, with several Phase I trials demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further investigate the potential of this compound as a novel therapeutic agent.

In conclusion, methyl 3-amino-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 144899-95-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapies for neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug discovery and patient care.